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Compound of Interest

Compound Name: 5-Bromo-3-methyl-2-nitropyridine

Cat. No.: B597955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Bromo-3-methyl-
2-nitropyridine in common organic solvents. Due to the limited availability of precise

quantitative data in publicly accessible literature, this document focuses on qualitative solubility

descriptions and presents a detailed, adaptable experimental protocol for its quantitative

determination. This allows for an accurate assessment of its solubility in relevant solvent

systems for various applications, including synthetic chemistry, purification, and formulation

development.

Introduction to 5-Bromo-3-methyl-2-nitropyridine
5-Bromo-3-methyl-2-nitropyridine is a substituted pyridine derivative with the chemical

formula C₆H₅BrN₂O₂ and a molar mass of 217.02 g/mol .[1] It typically appears as a solid,

ranging in color from white to light yellow or brownish.[1] The presence of a bromine atom, a

nitro group, and a methyl group on the pyridine ring makes it a versatile intermediate in organic

synthesis, particularly in the development of pharmaceutical compounds.[1] Understanding its

solubility is critical for its effective use in reaction design, process optimization, and formulation.

Solubility Data
A thorough review of scientific literature and chemical databases reveals a scarcity of specific

quantitative solubility data for 5-Bromo-3-methyl-2-nitropyridine. However, qualitative
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descriptions of its solubility in various organic solvents are available. This information is

summarized in the table below.

Solvent Qualitative Solubility Source(s)

Dichloromethane Soluble [1]

Chloroform Soluble [1]

Ethanol Varies, has a certain solubility [1]

Acetone Varies [1]

Water Low solubility / Insoluble [1]

Note: The term "soluble" suggests good solubility, while "a certain solubility" and "varies"

indicate that the solubility may be moderate or dependent on specific conditions. For precise

applications, experimental determination of solubility is highly recommended.

Experimental Protocol for Solubility Determination
The following is a detailed protocol for the experimental determination of the solubility of 5-
Bromo-3-methyl-2-nitropyridine in an organic solvent using the equilibrium gravimetric

method. This method is adapted from established procedures for similar compounds.[2][3]

Principle
This method involves creating a saturated solution of 5-Bromo-3-methyl-2-nitropyridine in a

chosen solvent at a constant temperature. A known volume of the saturated solution is then

carefully evaporated to dryness, and the mass of the remaining solute is measured. From these

values, the solubility can be calculated.[2][3]

Materials and Equipment
5-Bromo-3-methyl-2-nitropyridine

Selected organic solvent(s)

Analytical balance
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Thermostatic shaker or water bath

Vials with tight-fitting caps

Volumetric flasks and pipettes

Drying oven or vacuum desiccator

Procedure
Sample Preparation: Add an excess amount of 5-Bromo-3-methyl-2-nitropyridine to a vial.

The presence of undissolved solid is necessary to ensure the solution becomes saturated.

Solvent Addition: Accurately add a known volume (e.g., 5.0 mL) of the desired organic

solvent to the vial.

Equilibration: Seal the vial tightly and place it in a thermostatic shaker set to the desired

temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period (typically 24-

48 hours) with constant agitation to ensure the solution reaches saturation.[2]

Sampling: After equilibration, stop the agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a

pipette.

Solvent Evaporation: Transfer the sampled solution to a pre-weighed container. Place the

container in a drying oven at a temperature that will evaporate the solvent without

decomposing the solute. A gentle stream of nitrogen can be used to speed up the

evaporation.[2][3]

Mass Measurement: Once the solvent has completely evaporated, cool the container in a

desiccator to room temperature and weigh it. Repeat the drying and weighing process until a

constant mass is achieved.[3]

Calculation: The solubility is calculated as the mass of the dissolved solid per volume of the

solvent (e.g., in g/100 mL or mg/mL).
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Synthesis of 5-Bromo-3-methyl-2-nitropyridine
The synthesis of 5-Bromo-3-methyl-2-nitropyridine can be approached through various

routes. A common method involves the nitration and subsequent bromination of a pyridine

derivative.

Starting Material

Synthetic Steps

Final Product

3-Methylpyridine

Nitration Reaction

Step 1

Bromination Reaction
(e.g., using NBS or Br2)

Step 2

5-Bromo-3-methyl-2-nitropyridine

Click to download full resolution via product page

Caption: A generalized synthetic workflow for 5-Bromo-3-methyl-2-nitropyridine.

Solubility Determination Workflow
The gravimetric method for determining solubility follows a clear, logical progression of steps.
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Caption: Workflow for the gravimetric determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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